Cas no 1807106-39-3 (Ethyl 4-bromomethyl-2-cyano-6-mercaptobenzoate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-6-mercaptobenzoate
• CAS No: 1807106-39-3
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 4948061
• Update Time: 2025-05-19

Ethyl 4-bromomethyl-2-cyano-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-6-mercaptobenzoate

• Inchi： 1S/C11H10BrNO2S/c1-2-15-11(14)10-8(6-13)3-7(5-12)4-9(10)16/h3-4,16H,2,5H2,1H3
• InChI Key： PHEOVRUEMLMULF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(=O)OCC)=C(C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-bromomethyl-2-cyano-6-mercaptobenzoate

Research Brief on Ethyl 4-bromomethyl-2-cyano-6-mercaptobenzoate (CAS: 1807106-39-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-bromomethyl-2-cyano-6-mercaptobenzoate (CAS: 1807106-39-3) is a specialized chemical intermediate gaining attention in medicinal chemistry and drug discovery due to its unique structural features. This compound combines a benzoate ester core with reactive bromomethyl, cyano, and mercapto functional groups, making it a versatile building block for the synthesis of pharmacologically active molecules. Recent studies highlight its potential in the development of kinase inhibitors, covalent protein modifiers, and fluorescent probes.

A 2023 study published in Bioorganic & Medicinal Chemistry Letters demonstrated the utility of this compound in constructing irreversible inhibitors targeting cysteine residues in Bruton's tyrosine kinase (BTK). The bromomethyl group enables selective alkylation of nucleophilic amino acids, while the mercapto moiety can participate in disulfide exchange reactions for reversible binding. Researchers at the University of California optimized the reaction conditions for coupling this intermediate with pyrazolopyrimidine scaffolds, achieving nanomolar potency against BTK in cellular assays.

In pharmaceutical process chemistry, Ethyl 4-bromomethyl-2-cyano-6-mercaptobenzoate has emerged as a key intermediate for the large-scale production of oncology candidates. Patent applications from 2022-2023 (WO2023017267, CN115260118) describe its use in multistep syntheses of PARP inhibitors, where the cyano group facilitates subsequent cyclization reactions. The compound's crystalline nature and stability under nitrogen atmosphere make it particularly suitable for Good Manufacturing Practice (GMP) compliant processes.

Analytical characterization studies using NMR (1H, 13C) and high-resolution mass spectrometry have confirmed the compound's stability in various solvent systems, though precautions are recommended when handling under basic conditions due to potential thiolate formation. Recent advances in flow chemistry have enabled safer handling of this brominated intermediate by minimizing exposure risks during scale-up operations.

Emerging applications in chemical biology include its use as a thiol-reactive probe for protein labeling, as reported in a 2024 ACS Chemical Biology paper. The compound's dual functionality (bromomethyl for alkylation and mercapto for conjugation) allows for sequential modification strategies. When combined with mass spectrometry techniques, this enables detailed mapping of protein interaction sites and dynamics studies.

Ongoing research is exploring structural derivatives of 1807106-39-3 with improved pharmacokinetic properties. Computational modeling suggests that modifications to the ester moiety could enhance membrane permeability while maintaining the compound's reactivity profile. These developments position Ethyl 4-bromomethyl-2-cyano-6-mercaptobenzoate as a promising scaffold for next-generation covalent drugs and chemical tools in target validation studies.